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Compound of Interest

Compound Name: 3,3-Dimethyl-1-butanol

Cat. No.: B7770352 Get Quote

Technical Support Center: 3,3-Dimethyl-1-butanol
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 3,3-Dimethyl-1-butanol waste.

Frequently Asked Questions (FAQs)
Q1: What is 3,3-Dimethyl-1-butanol and what are its primary hazards?

A1: 3,3-Dimethyl-1-butanol (CAS No. 624-95-3), also known as neohexanol, is a colorless

liquid with an alcohol-like odor.[1][2] It is classified as a Category 3 flammable liquid and vapor.

[1][3] The primary hazards include flammability and potential irritation.[2][4] Symptoms of

overexposure may include headache, dizziness, nausea, and vomiting.[1]

Q2: What personal protective equipment (PPE) is required when handling 3,3-Dimethyl-1-
butanol?

A2: When handling 3,3-Dimethyl-1-butanol, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or glasses with side shields compliant with OSHA

or European standards.[1][5][6]

Skin Protection: Chemically resistant gloves and protective clothing to prevent skin contact.

[1][6]
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Respiratory Protection: If working in an area with poor ventilation or if exposure limits are

exceeded, a NIOSH/MSHA or equivalent approved respirator should be used.[1][7]

Q3: How should 3,3-Dimethyl-1-butanol be stored in the laboratory?

A3: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

The storage location should be designated for flammable liquids, away from heat, sparks, open

flames, and other ignition sources.[1][8] It must also be stored away from incompatible

materials such as strong oxidizing agents, strong acids, and strong reducing agents.[1]

Q4: Can I dispose of 3,3-Dimethyl-1-butanol waste down the sink?

A4: No. 3,3-Dimethyl-1-butanol is considered a hazardous waste.[1] Disposing of it down the

sink is prohibited as it can contaminate water sources and violate local and national

regulations.[3][9][10] All waste must be collected and managed by a licensed chemical waste

disposal service.[1][3]

Q5: How should empty 3,3-Dimethyl-1-butanol containers be handled?

A5: Empty containers may still contain flammable vapors and product residue, making them

dangerous.[6] Do not cut, drill, grind, or weld on or near them.[5] Containers can be triply rinsed

with an appropriate solvent; the rinsate must be collected as hazardous waste.[3] Once

decontaminated, the container can be offered for recycling or reconditioning according to

institutional protocols.[3]

Troubleshooting Guide
Q1: I accidentally spilled a small amount of 3,3-Dimethyl-1-butanol on the lab bench. What

should I do?

A1: For a small spill, you should immediately alert others in the area, remove all ignition

sources, and ensure the area is well-ventilated.[5][6][11] Wearing appropriate PPE, contain the

spill with an inert absorbent material like vermiculite or sand, starting from the perimeter and

working inward.[6][12] Use non-sparking tools to collect the absorbed material into a sealed,

properly labeled container for hazardous waste disposal.[1][6]

Q2: I was exposed to 3,3-Dimethyl-1-butanol. What are the first-aid measures?
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A2: The appropriate first-aid response depends on the route of exposure:

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[1]

Skin Contact: Remove all contaminated clothing and wash the affected skin area with plenty

of water for at least 15 minutes.[1][3] If irritation persists, seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[6] Clean the mouth with water and then drink plenty of

water. Seek immediate medical attention.[1]

Q3: The 3,3-Dimethyl-1-butanol in storage appears discolored. Is it safe to use?

A3: Discoloration could indicate contamination or degradation. While 3,3-Dimethyl-1-butanol
is stable under normal conditions, contamination with incompatible materials could pose a risk.

[1] It is recommended not to use the chemical and to dispose of it as hazardous waste, clearly

labeling the container to indicate potential contamination.

Data Presentation
Table 1: Physical and Chemical Properties of 3,3-Dimethyl-1-butanol
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Property Value Reference(s)

CAS Number 624-95-3 [1],[3]

Molecular Formula C₆H₁₄O [3]

Molecular Weight 102.17 g/mol [4]

Appearance Colorless liquid [1],[2]

Odor Alcohol-like [1]

Boiling Point 143 °C (289.4 °F) [1],[13],[14]

Melting Point -60 °C (-76 °F) [1],[13],[14]

Flash Point 47 °C (116.6 °F) [1]

Density 0.844 g/mL at 25 °C [13],[15],[14]

Solubility Slightly soluble in water [13]

Table 2: Hazard and Safety Information

Parameter Description Reference(s)

GHS Classification Flammable Liquid, Category 3 [3],[4]

Signal Word Warning [1],[3]

Hazard Statements
H226: Flammable liquid and

vapor
[3],[4]

Incompatible Materials

Strong oxidizing agents,

Strong acids, Strong reducing

agents, Acid anhydrides, Acid

chlorides

[1]

Hazardous Decomposition
Carbon monoxide (CO),

Carbon dioxide (CO₂)
[1]

Experimental Protocols
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Protocol 1: Small-Scale Spill Cleanup (Under 500 mL)
Objective: To safely clean and decontaminate a small spill of 3,3-Dimethyl-1-butanol.

Materials:

Personal Protective Equipment (PPE): chemical safety goggles, chemical-resistant gloves,

lab coat.

Spill containment kit: inert absorbent material (e.g., vermiculite, sand, Spill X-S), non-

sparking scoops.[6][12]

Sealable, labeled hazardous waste container.

Soap and water solution.

Procedure:

Alert & Secure: Immediately notify personnel in the vicinity.[12] Control all ignition sources

(e.g., turn off hot plates, unplug electrical equipment).[11]

Ventilate: Ensure the area is well-ventilated. If necessary, open a fume hood sash.

Contain Spill: Wearing appropriate PPE, create a dike around the spill by applying the

absorbent material from the perimeter inward. This prevents the spill from spreading.[11][12]

Absorb: Cover the entire spill with the absorbent material. Mix thoroughly with non-sparking

scoops until the liquid is fully absorbed and the mixture is dry.[12]

Collect Waste: Carefully transfer the absorbed material into the designated hazardous waste

container.[6]

Seal & Label: Securely seal the container. Label it clearly as "Hazardous Waste: 3,3-
Dimethyl-1-butanol contaminated absorbent."

Decontaminate: Clean the spill surface and any contaminated equipment with a soap and

water solution.[12]
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Dispose of PPE: Remove and dispose of contaminated gloves and any other disposable

PPE in the hazardous waste container.

Report: Contact your institution's Environmental Health & Safety (EHS) office for waste

pickup and to report the incident.[11]

Mandatory Visualization
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Caption: Waste disposal decision workflow for 3,3-Dimethyl-1-butanol.
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Caption: Step-by-step workflow for responding to a 3,3-Dimethyl-1-butanol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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